Cas no 1523-09-7 (Phenol, 2,6-dinitro-,1-acetate)

• Product Name: Phenol, 2,6-dinitro-,1-acetate
• CAS No: 1523-09-7
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• CID: 215782
• PubChem ID: 325697
• Update Time: 2025-04-19

Phenol, 2,6-dinitro-,1-acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dinitro-,1-acetate
• (2,6-dinitrophenyl) acetate
• DTXSID60315485
• 1523-09-7
• NSC-294823
• NSC294823

• Inchi： 1S/C8H6N2O6/c1-5(11)16-8-6(9(12)13)3-2-4-7(8)10(14)15/h2-4H,1H3
• InChI Key： FNOLBMVTCDXXSP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.02258
• Monoisotopic Mass: 226.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.58